Cas no 203302-91-4 (1,1,1-Trifluoro-2-butanonecyanohydrin)

1,1,1-Trifluoro-2-butanonecyanohydrin structure
203302-91-4 structure
Product Name:1,1,1-Trifluoro-2-butanonecyanohydrin
CAS No:203302-91-4
MF:C5H6F3NO
MW:153.1024518013
MDL:MFCD00236720
CID:909576
PubChem ID:2777073
Update Time:2025-04-19

1,1,1-Trifluoro-2-butanonecyanohydrin Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-TRIFLUORO-2-CYANO-2-BUTANOL PLEASE INQUIRE
    • 1,1,1-Trifluoro-2-butanone cyanohydrin
    • AKOS006229099
    • 3,3,3-trifluoro-2-hydroxy-2-ethylpropiononitrile
    • Butanenitrile, 2-hydroxy-2-(trifluoromethyl)-
    • DTXSID70380361
    • 2-Hydroxy-2-(trifluoromethyl)butyronitrile
    • MFCD00236720
    • 203302-91-4
    • 2-hydroxy-2-(trifluoromethyl)butanenitrile
    • SCHEMBL998630
    • 1,1,1-Trifluoro-2-cyanobutan-2-ol
    • 1,1,1-Trifluoro-2-butanonecyanohydrin
    • MDL: MFCD00236720
    • Inchi: 1S/C5H6F3NO/c1-2-4(10,3-9)5(6,7)8/h10H,2H2,1H3
    • InChI Key: MFDZRGPBIWWYFA-UHFFFAOYSA-N
    • SMILES: FC(C(C#N)(CC)O)(F)F

Computed Properties

  • Exact Mass: 153.04
  • Monoisotopic Mass: 153.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 206.6±40.0 ºC (760 Torr),
  • Flash Point: 78.7±27.3 ºC,
  • Solubility: Slightly soluble (7.2 g/l) (25 º C),
  • PSA: 44.02000
  • LogP: 1.21338

1,1,1-Trifluoro-2-butanonecyanohydrin Pricemore >>

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